5,5/'-DIMETHYL-9-ETHYL-3-(2-HYDROXYETHYL)-3/'-(3-SULFATOBUTYL)THIACARBOCYANINE BETAINE
5,5/'-DIMETHYL-9-ETHYL-3-(2-HYDROXYETHYL)-3/'-(3-SULFATOBUTYL)THIACARBOCYANINE BETAINE
Brand Name:
Vulcanchem
CAS No.:
117898-57-4
VCID:
VC0038626
InChI:
InChI=1S/C27H32N2O5S3/c1-5-21(17-27-29(12-13-30)23-15-19(3)7-9-25(23)36-27)16-26-28(11-10-20(4)34-37(31,32)33)22-14-18(2)6-8-24(22)35-26/h6-9,14-17,20,30H,5,10-13H2,1-4H3
SMILES:
CCC(=CC1=[N+](C2=C(S1)C=CC(=C2)C)CCC(C)OS(=O)(=O)[O-])C=C3N(C4=C(S3)C=CC(=C4)C)CCO
Molecular Formula:
C27H32N2O5S3
Molecular Weight:
560.742
5,5/'-DIMETHYL-9-ETHYL-3-(2-HYDROXYETHYL)-3/'-(3-SULFATOBUTYL)THIACARBOCYANINE BETAINE
CAS No.: 117898-57-4
Main Products
VCID: VC0038626
Molecular Formula: C27H32N2O5S3
Molecular Weight: 560.742
| CAS No. | 117898-57-4 |
|---|---|
| Product Name | 5,5/'-DIMETHYL-9-ETHYL-3-(2-HYDROXYETHYL)-3/'-(3-SULFATOBUTYL)THIACARBOCYANINE BETAINE |
| Molecular Formula | C27H32N2O5S3 |
| Molecular Weight | 560.742 |
| IUPAC Name | 4-[2-[(E)-2-[(Z)-[3-(2-hydroxyethyl)-5-methyl-1,3-benzothiazol-2-ylidene]methyl]but-1-enyl]-5-methyl-1,3-benzothiazol-3-ium-3-yl]butan-2-yl sulfate |
| Standard InChI | InChI=1S/C27H32N2O5S3/c1-5-21(17-27-29(12-13-30)23-15-19(3)7-9-25(23)36-27)16-26-28(11-10-20(4)34-37(31,32)33)22-14-18(2)6-8-24(22)35-26/h6-9,14-17,20,30H,5,10-13H2,1-4H3 |
| Standard InChIKey | QWEQQXGXNYBLNT-UHFFFAOYSA-N |
| SMILES | CCC(=CC1=[N+](C2=C(S1)C=CC(=C2)C)CCC(C)OS(=O)(=O)[O-])C=C3N(C4=C(S3)C=CC(=C4)C)CCO |
| PubChem Compound | 102602539 |
| Last Modified | Nov 11 2021 |
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